Cas no 1334373-25-9 (ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate)
ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate
- ethyl 4-[2-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]sulfanylacetyl]piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-[2-[[6-(3,5-dimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]thio]acetyl]-, ethyl ester
-
- Inchi: 1S/C18H24N6O3S/c1-4-27-18(26)23-9-7-22(8-10-23)17(25)12-28-16-6-5-15(19-20-16)24-14(3)11-13(2)21-24/h5-6,11H,4,7-10,12H2,1-3H3
- InChI Key: MGFURKWVMYYDLD-UHFFFAOYSA-N
- SMILES: N1(C(OCC)=O)CCN(C(CSC2=NN=C(N3C(C)=CC(C)=N3)C=C2)=O)CC1
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 634.4±55.0 °C(Predicted)
- pka: 0.14±0.70(Predicted)
ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1899-2073-2μmol |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-5μmol |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-10μmol |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-20μmol |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-1mg |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-2mg |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-3mg |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-4mg |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-5mg |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2073-10mg |
ethyl 4-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}acetyl)piperazine-1-carboxylate |
1334373-25-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate
Introduction to Ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 1334373-25-9)
Ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1334373-25-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.
The molecular structure of Ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a piperazine moiety at the core of the molecule suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the pyridazine ring and the sulfanyl group attached to it enhance the compound's ability to engage with various biochemical pathways.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. The 3,5-dimethyl-1H-pyrazole substituent in this molecule not only contributes to its structural complexity but also opens up possibilities for modulating its pharmacological properties. This particular arrangement of atoms has been shown to influence the compound's solubility, metabolic stability, and overall bioavailability, making it a valuable candidate for further exploration.
One of the most intriguing aspects of Ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate is its potential role in modulating neurotransmitter systems. The piperazine ring is known to interact with serotonin receptors, which are critical for regulating mood, cognition, and other neurological functions. By incorporating this moiety into a larger molecular framework, researchers aim to develop compounds that can selectively target these receptors without causing off-target effects.
Moreover, the pyridazine-sulfanyl unit in the molecule has been implicated in various biological processes. Studies have shown that pyridazine derivatives can act as inhibitors or activators of enzymes involved in metabolic pathways, making them attractive for therapeutic applications. The sulfanyl group further enhances this potential by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.
In the context of current research, Ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate has been investigated for its potential applications in treating neurological disorders. Preliminary studies suggest that this compound may exhibit properties similar to those of known antipsychotic and antidepressant drugs. The combination of structural features from different heterocyclic systems allows for a multifaceted approach to drug design, potentially leading to more effective treatments with fewer side effects.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These methods not only streamline the synthetic process but also improve the overall quality of the final product.
From a computational chemistry perspective, molecular modeling studies have been crucial in understanding the interactions between Ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yll)pyridazin}-3 - ylsulfanyl}acetyl)piperazine - 1 - carboxylate and its biological targets. These simulations help researchers predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are invaluable for optimizing lead compounds and guiding experimental efforts.
The pharmacokinetic properties of Ethyl 4-(2-{6-(3,5-dimethyl - 1 H - pyrazol - 1 - yl)pyridazin - 3 - ylsulfanyl}acetyl)piperazine - 1 - carboxylate are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining the compound's efficacy and safety profile. By studying these parameters, researchers can better understand how the body processes this molecule and identify potential areas for improvement.
In conclusion, Ethyl 4-(2-{6-(3,5-dimethyl - 1 H - pyrazol - 1 - yl)pyridazin - 3 - ylsulfanyl}acetyl)piperazine - 1 - carboxylate represents a significant advancement in pharmaceutical research due to its intricate structure and promising biological activities. Its unique combination of functional groups makes it a versatile tool for developing new therapeutic agents targeting neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.
1334373-25-9 (ethyl 4-(2-{6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}acetyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)